Cas no 2137478-02-3 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid structure
2137478-02-3 structure
Product name:2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid
CAS No:2137478-02-3
MF:C22H20IN3O4
MW:517.316377639771
CID:5890947
PubChem ID:165497225

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid
    • 2137478-02-3
    • EN300-1141338
    • 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid
    • Inchi: 1S/C22H20IN3O4/c1-13(26-11-14(23)10-24-26)20(21(27)28)25-22(29)30-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-11,13,19-20H,12H2,1H3,(H,25,29)(H,27,28)
    • InChI Key: AQYXCFGNNWWURH-UHFFFAOYSA-N
    • SMILES: IC1C=NN(C=1)C(C)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 517.04985g/mol
  • Monoisotopic Mass: 517.04985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 614
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 93.4Ų

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1141338-10.0g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid
2137478-02-3
10g
$13504.0 2023-06-09
Enamine
EN300-1141338-0.25g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid
2137478-02-3 95%
0.25g
$2889.0 2023-10-26
Enamine
EN300-1141338-5g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid
2137478-02-3 95%
5g
$9107.0 2023-10-26
Enamine
EN300-1141338-0.1g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid
2137478-02-3 95%
0.1g
$2762.0 2023-10-26
Enamine
EN300-1141338-0.5g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid
2137478-02-3 95%
0.5g
$3014.0 2023-10-26
Enamine
EN300-1141338-5.0g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid
2137478-02-3
5g
$9107.0 2023-06-09
Enamine
EN300-1141338-10g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid
2137478-02-3 95%
10g
$13504.0 2023-10-26
Enamine
EN300-1141338-1g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid
2137478-02-3 95%
1g
$3139.0 2023-10-26
Enamine
EN300-1141338-0.05g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid
2137478-02-3 95%
0.05g
$2637.0 2023-10-26
Enamine
EN300-1141338-1.0g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid
2137478-02-3
1g
$3139.0 2023-06-09

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid Related Literature

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